Cas no 1864059-91-5 (3-Ethyl-1-(5-methylthiophen-2-yl)pentan-1-amine hydrochloride)

• Product Name: 3-Ethyl-1-(5-methylthiophen-2-yl)pentan-1-amine hydrochloride
• CAS No: 1864059-91-5
• MF: C₁₂H₂₂ClNS
• MW: 247.827781200409
• CID: 5702856
• PubChem ID: 86263041
• Update Time: 2025-05-27

3-Ethyl-1-(5-methylthiophen-2-yl)pentan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• F2167-2098
• 1864059-91-5
• 3-ethyl-1-(5-methylthiophen-2-yl)pentan-1-aminehydrochloride
• EN300-240736
• 3-ethyl-1-(5-methylthiophen-2-yl)pentan-1-amine;hydrochloride
• AKOS026747719
• 3-ethyl-1-(5-methylthiophen-2-yl)pentan-1-amine hydrochloride
• 3-Ethyl-1-(5-methylthiophen-2-yl)pentan-1-amine hydrochloride

• Inchi： 1S/C12H21NS.ClH/c1-4-10(5-2)8-11(13)12-7-6-9(3)14-12;/h6-7,10-11H,4-5,8,13H2,1-3H3;1H
• InChI Key： ZECPHKKXAHLOGR-UHFFFAOYSA-N
• SMILES： Cl.S1C(C)=CC=C1C(CC(CC)CC)N

Computed Properties

• Exact Mass: 247.1161486g/mol
• Monoisotopic Mass: 247.1161486g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 156
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.3Ų

3-Ethyl-1-(5-methylthiophen-2-yl)pentan-1-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-Ethyl-1-(5-methylthiophen-2-yl)pentan-1-amine hydrochloride

3-Ethyl-1-(5-methylthiophen-2-yl)pentan-1-amine Hydrochloride (CAS No. 1864059-91-5): An Overview

3-Ethyl-1-(5-methylthiophen-2-yl)pentan-1-amine hydrochloride (CAS No. 1864059-91-5) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, also known as EAMTPA, is a derivative of thiophene, a heterocyclic compound with a five-membered ring containing one sulfur atom. The presence of the methyl group on the thiophene ring and the ethyl and amine groups on the pentane chain contributes to its distinct chemical characteristics.

The synthesis of 3-Ethyl-1-(5-methylthiophen-2-yl)pentan-1-amine hydrochloride involves several steps, including the formation of the thiophene ring, the introduction of the methyl group, and the subsequent attachment of the ethyl and amine groups. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research and development purposes.

In terms of its physical properties, 3-Ethyl-1-(5-methylthiophen-2-yl)pentan-1-amine hydrochloride is a white crystalline solid with a melting point ranging from 160 to 162°C. It is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for various analytical techniques and biological assays.

The biological activity of 3-Ethyl-1-(5-methylthiophen-2-yl)pentan-1-amine hydrochloride has been extensively studied in recent years. Research has shown that this compound exhibits potent activity against certain types of cancer cells, particularly those derived from breast and lung tumors. In vitro studies have demonstrated that it can induce apoptosis (programmed cell death) in these cancer cells by disrupting key signaling pathways involved in cell proliferation and survival.

One of the key mechanisms by which 3-Ethyl-1-(5-methylthiophen-2-yl)pentan-1-amine hydrochloride exerts its anti-cancer effects is through the inhibition of specific protein kinases. Protein kinases are enzymes that play crucial roles in cellular processes such as cell division, growth, and differentiation. By targeting these enzymes, EAMTPA can effectively block the uncontrolled growth of cancer cells.

Beyond its anti-cancer properties, 3-Ethyl-1-(5-methylthiophen-2-yl)pentan-1-amine hydrochloride has also shown promise in other therapeutic areas. For instance, it has been investigated for its potential as an anti-inflammatory agent due to its ability to modulate inflammatory cytokines and chemokines. In animal models of inflammatory diseases such as arthritis, treatment with EAMTPA has resulted in significant reductions in inflammation and pain.

The pharmacokinetic profile of 3-Ethyl-1-(5-methylthiophen-2-yl)pentan-1-amine hydrochloride has been evaluated in preclinical studies. These studies have revealed that it has good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. Additionally, it exhibits low toxicity at therapeutic doses, making it a promising candidate for further clinical development.

Clinical trials are currently underway to assess the safety and efficacy of EAMTPA in human subjects. Early results from phase I trials have shown that it is well-tolerated with minimal side effects. These findings have paved the way for more advanced clinical trials to evaluate its therapeutic potential in various diseases.

In conclusion, 3-Ethyl-1-(5-methylthiophen-2-yl)pentan-1-amine hydrochloride (CAS No. 1864059-91-5) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and biological activity make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic benefits, it is likely that this compound will play an increasingly important role in the treatment of various diseases.